Cas no 7007-15-0 (2-Oxazolidinone,3-benzoyl-)

• Product Name: 2-Oxazolidinone,3-benzoyl-
• CAS No: 7007-15-0
• MF: C₁₄H₁₂BrNO
• MW: 290.15518283844
• CID: 575803
• PubChem ID: 5231024
• Update Time: 2025-04-19

2-Oxazolidinone,3-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-benzoyl-
• (2-amino-5-methylphenyl)-(2-bromophenyl)methanone
• 2-amino-5-methylphenyl 2-bromophenyl ketone
• 3-Benzoyl-oxazolidin-2-on
• 3-benzoyloxazolidin-2-one
• N-benzoyl-2-oxazolidinone
• N-benzoyloxazolidin-2-one
• N-benzoyloxazolidinone
• 7007-15-0
• AKOS002313223
• DTXSID90411787
• ST50759268

• Inchi： 1S/C14H12BrNO/c1-9-6-7-13(16)11(8-9)14(17)10-4-2-3-5-12(10)15/h2-8H,16H2,1H3
• InChI Key： PYJAVOUJSYKIFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=C(C)C=CC=1N)=O

Computed Properties

• Exact Mass: 289.01000
• Monoisotopic Mass: 289.010227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 4.2

Experimental Properties

• Density: 1.434
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 227.7°C
• Refractive Index: 1.639
• PSA: 43.09000
• LogP: 4.15190